3-Nitro-5-(2-oxopyrrolidin-1-yl)benzoic acid
Cat. No. B8286600
M. Wt: 250.21 g/mol
InChI Key: QFQDRPMQBMCVDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:19][OH:20].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]([C:7](=[O:8])[OH:9])[cH:10][c:11]([N:13]2[C:14](=[O:18])[CH2:15][CH2:16][CH2:17]2)[cH:12]1>>[NH2:1][c:4]1[cH:5][c:6]([C:7](=[O:8])[OH:9])[cH:10][c:11]([N:13]2[C:14](=[O:18])[CH2:15][CH2:16][CH2:17]2)[cH:12]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)c1cc(N2CCCC2=O)cc([N+](=O)[O-])c1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1cc(C(=O)O)cc(N2CCCC2=O)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
